Cas no 1860620-11-6 (1-(Azidomethyl)-1-ethylcyclobutane)

• Product Name: 1-(Azidomethyl)-1-ethylcyclobutane
• CAS No: 1860620-11-6
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• CID: 6507029
• PubChem ID: 130601179
• Update Time: 2025-07-25

1-(Azidomethyl)-1-ethylcyclobutane Chemical and Physical Properties

Names and Identifiers

• 1-(azidomethyl)-1-ethylcyclobutane
• EN300-1999392
• 1860620-11-6
• 1-(Azidomethyl)-1-ethylcyclobutane

• Inchi： 1S/C7H13N3/c1-2-7(4-3-5-7)6-9-10-8/h2-6H2,1H3
• InChI Key： XSFLEVHDCSWWGT-UHFFFAOYSA-N
• SMILES： N(CC1(CC)CCC1)=[N+]=[N-]

Computed Properties

• Exact Mass: 139.110947427g/mol
• Monoisotopic Mass: 139.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 14.4Ų

Additional information on 1-(Azidomethyl)-1-ethylcyclobutane

Introduction to 1-(Azidomethyl)-1-ethylcyclobutane (CAS No. 1860620-11-6)

1-(Azidomethyl)-1-ethylcyclobutane, identified by the Chemical Abstracts Service Number (CAS No.) 1860620-11-6, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of cycloalkanes modified with functional groups, specifically an azidomethyl group and an ethyl substituent. The unique structural features of this molecule make it a valuable intermediate in the synthesis of more complex chemical entities, particularly in the development of novel therapeutic agents.

The structure of 1-(Azidomethyl)-1-ethylcyclobutane consists of a cyclobutane ring substituted with an ethyl group at one position and an azidomethyl group at the adjacent carbon. The presence of these two functional groups imparts distinct reactivity, making the compound a versatile building block for further chemical modifications. The cyclobutane ring itself is a common motif in medicinal chemistry due to its stability and ability to fit into biological binding pockets, while the azidomethyl group provides a site for selective functionalization via azide chemistry.

In recent years, there has been growing interest in the application of azido compounds in drug discovery and development. Azides are highly versatile reagents that can participate in various transformations, including click chemistry reactions, which have become increasingly popular for their efficiency and selectivity. The azidomethyl group in 1-(Azidomethyl)-1-ethylcyclobutane can be readily converted into other functional groups such as alcohols, amines, or carboxylic acids through well-established protocols. This adaptability makes it an attractive candidate for constructing complex molecular architectures.

The synthesis of 1-(Azidomethyl)-1-ethylcyclobutane typically involves multi-step organic reactions starting from commercially available precursors. One common approach involves the bromination of cyclobutene followed by nucleophilic substitution with ethylmagnesium bromide to introduce the ethyl group. Subsequent reaction with sodium azide then installs the azidomethyl functionality. These steps highlight the compound's synthetic accessibility while maintaining high yields and purity, which are crucial for pharmaceutical applications.

Recent advancements in catalytic methods have further enhanced the utility of compounds like 1-(Azidomethyl)-1-ethylcyclobutane. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have enabled efficient transformations of azido-containing molecules into more complex structures. For instance, palladium-catalyzed coupling with aryl halides or alkynes can introduce aromatic or alkyne moieties adjacent to the azido group, expanding the scope of possible derivatives.

The pharmaceutical industry has been exploring azido compounds for their potential as drug candidates or intermediates. The ability to easily modify these molecules allows for rapid screening and optimization of pharmacological properties. For example, derivatives of 1-(Azidomethyl)-1-ethylcyclobutane have been investigated for their antimicrobial and anti-inflammatory activities. The cycloalkyl backbone provides a scaffold that can interact with biological targets, while the azidomethyl group serves as a handle for further derivatization.

In addition to pharmaceutical applications, 1-(Azidomethyl)-1-ethylcyclobutane has found utility in materials science and polymer chemistry. The incorporation of azido groups into polymers can enable post-polymerization modifications, allowing for the creation of functional materials with tailored properties. For instance, polymers containing azido units can be cross-linked via click chemistry reactions, leading to novel materials with enhanced mechanical strength or biodegradability.

The safety considerations associated with handling 1-(Azidomethyl)-1-ethylcyclobutane are important to note. While not classified as a hazardous substance under standard regulations, proper laboratory protocols should be followed to ensure safe handling. This includes working in well-ventilated areas and using appropriate personal protective equipment (PPE). As with any organic chemical, care should be taken to avoid exposure to skin or eyes.

Future research directions involving 1-(Azidomethyl)-1-ethniccyclobutane may focus on expanding its applications in drug discovery and material science. Advances in computational chemistry could aid in designing new derivatives with improved pharmacological profiles or material properties. Additionally, green chemistry principles may guide future synthetic strategies to minimize waste and improve sustainability.

In conclusion, 1-(Azidomethyl)-1-ethniccyclobutane (CAS No. 1860620-11-6) is a multifunctional compound with broad utility in synthetic chemistry and pharmaceutical research. Its unique structural features make it a valuable intermediate for constructing complex molecules via azide-based transformations. As interest in click chemistry and catalytic methods continues to grow, 1-(Azidomethyl)-ethniccyclobutane is poised to play an important role in developing novel therapeutic agents and functional materials.